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Compound of Interest

Compound Name: BAI1

Cat. No.: B1667710

The primary BAI1 isoforms identified include the full-length protein and several shorter variants.
These shorter isoforms can be generated through proteolytic cleavage or from transcripts
originating from an alternative promoter.[1][2] The main functional distinction highlighted in

current research is the enhanced signaling activity of truncated BAI1 isoforms compared to the
full-length protein.[3][4]
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Signaling Pathways of BAI1 and its Variants

BAI1 signaling is complex, involving both G protein-dependent and independent pathways that
regulate crucial cellular functions such as cytoskeletal rearrangement and cell survival. The
activity of these pathways can be modulated by the specific BAI1 isoform expressed.
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Caption: BAI1 Signaling Pathways.

Experimental Workflows

The analysis of BAI1 splice variants involves a series of molecular and cellular biology
techniques to identify and functionally characterize the different isoforms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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